Cas no 1955499-45-2 (2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride)

• Product Name: 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride
• CAS No: 1955499-45-2
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• MDL: MFCD29034367
• CID: 5182560
• PubChem ID: 122236286
• Update Time: 2026-03-05

2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpiperidin-4-yl)oxolane-3-carboxylic acid
• 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride

• MDL： MFCD29034367
• Inchi： 1S/C11H19NO3.ClH/c1-12-5-2-8(3-6-12)10-9(11(13)14)4-7-15-10;/h8-10H,2-7H2,1H3,(H,13,14);1H
• InChI Key： AQLFASZDMRZRHU-UHFFFAOYSA-N
• SMILES： C(C1CCOC1C1CCN(C)CC1)(=O)O.Cl

Additional information on 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride

Comprehensive Overview of 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride (CAS No. 1955499-45-2)

The compound 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride (CAS No. 1955499-45-2) is a chemically synthesized derivative featuring a unique combination of piperidine and oxolane (tetrahydrofuran) moieties. This structure is of significant interest in pharmaceutical research due to its potential as a building block for drug discovery. The presence of both a carboxylic acid group and a hydrochloride salt enhances its solubility, making it suitable for various biochemical applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the central nervous system (CNS).

In recent years, the demand for heterocyclic compounds like 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride has surged, driven by advancements in medicinal chemistry and drug design. Its structural complexity allows for interactions with multiple receptor types, which is why it is often studied in the context of neurological disorders and metabolic diseases. The compound's CAS No. 1955499-45-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride is its stability under physiological conditions, which is critical for in vitro and in vivo studies. The hydrochloride salt form ensures better bioavailability, a feature highly valued in preclinical development. Additionally, its synthons are often used to create libraries of analogs for high-throughput screening, a technique widely adopted in modern pharmaceutical R&D.

The synthesis of 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride involves multi-step organic reactions, including cyclization and N-methylation, which are well-documented in peer-reviewed journals. Its molecular weight and logP values are carefully optimized to balance lipophilicity and solubility, addressing a common challenge in drug formulation. These properties make it a versatile candidate for further chemical modifications.

From an industrial perspective, the compound's CAS No. 1955499-45-2 is often associated with custom synthesis services, as many biotech firms seek tailored solutions for their research pipelines. The growing interest in small molecule therapeutics has further amplified its importance, particularly in areas like neurodegenerative diseases and pain management. Its mechanism of action, though still under investigation, is hypothesized to involve receptor modulation and enzyme inhibition.

In summary, 2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride (CAS No. 1955499-45-2) represents a promising scaffold in drug discovery, with applications spanning CNS disorders, metabolic research, and beyond. Its unique chemical profile and adaptability position it as a valuable tool for scientists aiming to develop next-generation therapeutics.